Cas no 930695-52-6 (N-(2-cyano-3-methylbutan-2-yl)-2-[[5-(2-methoxyethylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide)

• Product Name: N-(2-cyano-3-methylbutan-2-yl)-2-[[5-(2-methoxyethylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• CAS No: 930695-52-6
• MF: C₁₃H₂₁N₅O₂S₂
• MW: 343.468139410019
• CID: 5456159
• PubChem ID: 17431923
• Update Time: 2025-10-29

N-(2-cyano-3-methylbutan-2-yl)-2-[[5-(2-methoxyethylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS016851718
• EN300-26687277
• N-(1-CYANO-1,2-DIMETHYLPROPYL)-2-({5-[(2-METHOXYETHYL)AMINO]-1,3,4-THIADIAZOL-2-YL}SULFANYL)ACETAMIDE
• 930695-52-6
• Z18107089
• N-(2-cyano-3-methylbutan-2-yl)-2-[[5-(2-methoxyethylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• AKOS001362230

• Inchi： 1S/C13H21N5O2S2/c1-9(2)13(3,8-14)16-10(19)7-21-12-18-17-11(22-12)15-5-6-20-4/h9H,5-7H2,1-4H3,(H,15,17)(H,16,19)
• InChI Key： RRMICKNXQNVDMR-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NCCOC)S1)CC(NC(C#N)(C)C(C)C)=O

Computed Properties

• Exact Mass: 343.11366728g/mol
• Monoisotopic Mass: 343.11366728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 154Ų

Additional information on N-(2-cyano-3-methylbutan-2-yl)-2-[[5-(2-methoxyethylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide

Introduction to N-(2-cyano-3-methylbutan-2-yl)-2-[[5-(2-methoxyethylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide (CAS No. 930695-52-6)

N-(2-cyano-3-methylbutan-2-yl)-2-[5-(2-methoxyethylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 930695-52-6, represents a novel class of molecules that exhibit promising biological activities. The intricate arrangement of functional groups within its structure, including the cyano, methyl, and sulfanyl moieties, contributes to its unique chemical properties and potential therapeutic applications.

The study of such compounds is particularly relevant in the context of drug discovery and development, where the identification of new molecular entities with favorable pharmacokinetic and pharmacodynamic profiles is paramount. The presence of the 1,3,4-thiadiazole scaffold in N-(2-cyano-3-methylbutan-2-yl)-2-[5-(2-methoxyethylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide is noteworthy, as thiadiazole derivatives are well-documented for their diverse biological activities. These activities span a wide range of therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer effects.

In recent years, there has been a surge in research focused on developing new derivatives of thiadiazole that can enhance therapeutic efficacy while minimizing side effects. The incorporation of the cyano group into the molecular framework of this compound is particularly intriguing. The cyano group not only influences the electronic properties of the molecule but also contributes to its stability and bioavailability. These factors make N-(2-cyano-3-methylbutan-2-yl)-2-[5-(2-methoxyethylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide a compelling candidate for further investigation.

The role of the methyl group in this compound cannot be overstated. Methyl groups are known to modulate the lipophilicity and metabolic stability of molecules, which are critical parameters in drug design. By strategically positioning a methyl group at the 3-position of the butanoyl chain, the compound's overall physicochemical properties are fine-tuned to optimize its absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX) profiles. This meticulous design approach is essential for ensuring that the compound performs well in preclinical and clinical studies.

The sulfanyl group in N-(2-cyano-3-methylbutan-2-yl)-2-[5-(2-methoxyethylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide adds another layer of complexity to its structure. Sulfanyl groups are known for their ability to participate in hydrogen bonding interactions, which can significantly influence the compound's binding affinity to biological targets. This property makes it particularly valuable in designing molecules that can interact effectively with enzymes and receptors involved in various disease pathways.

The presence of the amino group at the 5-position of the 1,3,4-thiadiazole ring is another key feature that warrants discussion. The 5-amino group can be further functionalized to enhance the compound's biological activity. For instance, it can be used to introduce additional polar or charged moieties that improve solubility or target specificity. This flexibility underscores the potential of N-(2-cyano-3-methylbutan-2-yl)-2-[5-(2-methoxyethylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide as a scaffold for developing novel therapeutics.

In recent years, advancements in computational chemistry have enabled researchers to predict and analyze the biological activity of molecules with unprecedented accuracy. These tools have been instrumental in identifying promising candidates like N-(2-cyano-3-methylbutan-2-y